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For Researchers, Scientists, and Drug Development Professionals

Ethyl (ethoxymethylene)cyanoacetate (EMCA), a seemingly unassuming organic molecule,
holds a pivotal role in the landscape of modern organic synthesis. Its unique trifecta of reactive
functional groups—an electrophilic double bond, a cyano group, and an ester moiety—renders
it an exceptionally versatile precursor for the construction of a diverse array of complex
molecular architectures. This guide, intended for professionals in research, discovery, and
development, provides a comprehensive overview of the fundamental properties, synthesis,
reactivity, and applications of this indispensable chemical entity, with a particular focus on its
utility in the pharmaceutical sciences.

Core Chemical and Physical Properties

Ethyl (ethoxymethylene)cyanoacetate is a stable, commercially available compound that
typically appears as a white to pale yellow crystalline solid or powder at room temperature.[1][2]
Its key physicochemical properties are summarized in the table below.

© 2026 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b3021332#bc-rfq
https://www.benchchem.com/product/b3021332/docs?utm_src=pdf-body#the-versatile-building-block-an-in-depth-technical-guide-to-ethyl-ethoxymethylene-cyanoacetate
https://www.benchchem.com/product/b3021332/docs?utm_src=pdf-body#the-versatile-building-block-an-in-depth-technical-guide-to-ethyl-ethoxymethylene-cyanoacetate
https://en.wikipedia.org/wiki/Ethyl_cyanoacetate
https://patents.google.com/patent/CN111848583A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 94-05-3 [3]
Molecular Formula CsH11NOs [3]
Molecular Weight 169.18 g/mol [3]
White to pale yellow crystalline
Appearance _ [1][2]
solid/powder
Melting Point 49-53 °C [4]
Boiling Point 190-191 °C at 30 mmHg
Density Approximately 1.1 g/cm3
Soluble in many organic
- solvents (e.g., ethanol,
Solubility [5]

chloroform); limited solubility in

water.

Synthesis of Ethyl (ethoxymethylene)cyanoacetate:

A Standard Protocol

The most common and efficient laboratory and industrial synthesis of EMCA involves the

condensation of ethyl cyanoacetate with triethyl orthoformate, often in the presence of a

dehydrating agent like acetic anhydride.[6] This reaction proceeds via the formation of an

intermediate that subsequently eliminates ethanol to yield the desired product.

Experimental Protocol: Synthesis of Ethyl

(ethoxymethylene)cyanoacetate

Materials:
» Ethyl cyanoacetate
e Triethyl orthoformate

e Acetic anhydride
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e Reaction flask equipped with a reflux condenser and a distillation head

e Heating mantle

» Rotary evaporator

Procedure:

e To areaction flask, add equimolar amounts of ethyl cyanoacetate and triethyl orthoformate.
e Add an excess of acetic anhydride to the mixture to act as a dehydrating agent.

o Heat the reaction mixture to 150-160 °C for approximately 5 hours. During this time, the
byproduct, ethyl acetate, can be removed by distillation.[6]

 After the reaction is complete, cool the mixture to room temperature.

» Remove the remaining acetic anhydride and other volatile components under reduced
pressure using a rotary evaporator to yield crude Ethyl (ethoxymethylene)cyanoacetate as
a yellow solid.[6]

e The crude product can be further purified by recrystallization from a suitable solvent system,
such as ethanol/water.
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Mechanism of the Knoevenagel Condensation with EMCA.

Michael Addition
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The electrophilic nature of the double bond in EMCA makes it an ideal Michael acceptor. [7]It
readily undergoes conjugate addition with a wide range of nucleophiles, including amines,
thiols, and carbanions, leading to the formation of 3-substituted propionitrile derivatives.

Mechanism of Michael Addition:
e Anucleophile adds to the [3-carbon of the double bond in EMCA.

e The resulting enolate intermediate is protonated to yield the final 1,4-addition product.

Step 1: Nucleophilic Addition

@ Step 2: Protonation
) H+ )
Enolate Intermedlate}H(Mlchael Adduct]
Nucleophile

Click to download full resolution via product page
Mechanism of the Michael Addition to EMCA.

Applications in Drug Development and Organic
Synthesis

The true power of Ethyl (ethoxymethylene)cyanoacetate lies in its application as a versatile
building block for the synthesis of a vast array of biologically active molecules and other
valuable organic compounds.

Synthesis of Heterocyclic Compounds

EMCA is a cornerstone in the synthesis of numerous heterocyclic systems, which form the core
of many pharmaceutical agents.
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e Pyrimidines: Reaction of EMCA with amidines or ureas provides a straightforward route to
substituted pyrimidines, a class of compounds with a broad spectrum of biological activities.
[8]* Pyridines: Condensation of EMCA with enamines or compounds containing an active
methylene group, followed by cyclization, is a common strategy for the synthesis of
substituted pyridines. [8]* Pyrazoles: The reaction of EMCA with hydrazine derivatives leads
to the formation of pyrazole rings, which are present in many anti-inflammatory and
analgesic drugs. [8]

Key Pharmaceutical Ingredients Derived from EMCA

« Allopurinol: This xanthine oxidase inhibitor, used in the treatment of gout, is synthesized from
ethyl cyanoacetate, the precursor to EMCA. The synthesis involves the formation of a
pyrazole intermediate which is then cyclized to the final purine analog. [1][9]* Folic Acid: This
essential vitamin, crucial for cell growth and metabolism, can be synthesized in a multi-step
process where ethyl cyanoacetate serves as a key starting material for the construction of
the pteridine ring system. [1]* Leflunomide: This isoxazole-based immunosuppressive drug,
used to treat rheumatoid arthritis, is synthesized from ethyl acetoacetate, a close structural
analog of ethyl cyanoacetate, highlighting the utility of this class of compounds in medicinal
chemistry. [10][11]

Analytical Characterization

The identity and purity of Ethyl (ethoxymethylene)cyanoacetate can be confirmed using
standard analytical techniques.
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Technique Key Observations Reference(s)

Characteristic signals for the
two ethyl groups (triplets and
quartets), a singlet for the
vinylic proton, and a singlet for
the methoxy protons. A

1H NMR [12]
representative spectrum shows
peaks at approximately 6 8.03
(s, 1H), 4.37 (q, 2H), 4.27 (q,
2H), 1.45 (t, 3H), and 1.33 (t,
3H) ppm in CDCls.

Signals corresponding to the
carbonyl carbon, cyano

13C NMR carbon, vinylic carbons, and [3][13]
the carbons of the ethyl

groups.

Strong absorption bands for
the C=N stretch (around 2220
cm™1), the C=0 stretch of the
FTIR [14]
ester (around 1720 cm~1), and
C=C stretch (around 1640

cm™1).

The molecular ion peak (M*) at
m/z = 169, along with

Mass Spectrometry o ) [3]
characteristic fragmentation

patterns.

Safety and Handling

Ethyl (ethoxymethylene)cyanoacetate is a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated laboratory fume hood.

GHS Hazard Statements:
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H302: Harmful if swallowed. [3][15]* H315: Causes skin irritation. [3][16]* H317: May cause
an allergic skin reaction. [3]* H319: Causes serious eye irritation. [3][16]* H334: May cause
allergy or asthma symptoms or breathing difficulties if inhaled. [3]* H335: May cause
respiratory irritation. [3][16] Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray. [16]* P280: Wear protective
gloves/protective clothing/eye protection/face protection. [17]* P305+P351+P338: IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. [16] Always consult the latest Safety Data Sheet (SDS) for
comprehensive safety and handling information. [15][17][18]

Conclusion

Ethyl (ethoxymethylene)cyanoacetate is a testament to the power of a well-designed

molecular scaffold. Its inherent reactivity and versatility have cemented its status as an

indispensable tool in the arsenal of the synthetic organic chemist. For researchers and

scientists in drug development, a thorough understanding of the properties and reactivity of

EMCA is paramount for the design and execution of efficient synthetic routes to novel

therapeutic agents. As the demand for more complex and diverse molecular entities continues

to grow, the importance of this foundational building block is only set to increase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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